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Compound of Interest

Compound Name: Niobium(V) ethoxide

Cat. No.: B8205230 Get Quote

Technical Support Center: Niobium(V) Ethoxide
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe and effective handling and storage of moisture-sensitive Niobium(V)
ethoxide.

Frequently Asked Questions (FAQs)
Q1: What is Niobium(V) ethoxide and what are its primary applications?

A1: Niobium(V) ethoxide, with the chemical formula Nb₂(OC₂H₅)₁₀, is a metal-organic

compound that exists as a colorless to yellow liquid.[1][2][3] It is highly sensitive to moisture

and readily hydrolyzes.[1][2][4] Its high reactivity makes it a crucial precursor in materials

science, particularly for the sol-gel processing of materials containing niobium oxides.[1][3][5]

[6] Key applications include the synthesis of niobium oxide thin films for coatings, sensors, and

dielectric applications, as well as the creation of advanced catalysts and high-performance

electronic components like ferroelectric nanomaterials.[3][5][6][7]

Q2: How must Niobium(V) ethoxide be stored to prevent degradation?

A2: Due to its extreme sensitivity to moisture, Niobium(V) ethoxide must be stored under a

dry, inert atmosphere, such as nitrogen or argon.[5][8][9] The container should be kept tightly

sealed in a dry, cool, and well-ventilated place, away from heat, sparks, and open flames.[8][9]

[10] It is designated as a flammable liquid and should be stored in a flammables area.[2][11]
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Q3: What solvents are compatible with Niobium(V) ethoxide?

A3: Niobium(V) ethoxide is soluble in some organic solvents.[1][11] While specific

compatibility lists are not exhaustive in the literature, its use in sol-gel processes implies

compatibility with anhydrous alcohols (like ethanol) and other common anhydrous organic

solvents used in such syntheses. However, it reacts rapidly with water and protic solvents, so

all solvents must be rigorously dried before use.[7]

Q4: What are the primary safety hazards associated with Niobium(V) ethoxide?

A4: Niobium(V) ethoxide is a flammable and corrosive liquid.[5][8] It is classified with hazard

statements H226 (Flammable liquid and vapor) and H314 (Causes severe skin burns and eye

damage).[1][8] Therefore, it is crucial to handle it with appropriate personal protective

equipment (PPE), including chemical-resistant gloves (neoprene or nitrile rubber), safety

goggles or a face shield, and a lab coat.[8][12] All handling should be performed in a well-

ventilated area or a chemical fume hood.[8][12]

Troubleshooting Guide
Problem: My Niobium(V) ethoxide solution has turned cloudy or contains a white precipitate.

Probable Cause: This is a classic sign of accidental hydrolysis. The compound has likely

been exposed to moisture from the atmosphere, glassware, or solvents. It reacts with water

to form insoluble niobium oxides (Nb₂O₅).[1]

Solution:

Stop Usage: Do not use the compromised reagent for your experiment, as the presence of

niobium oxides will lead to inaccurate precursor concentration and potentially failed

synthesis.

Verify Inert Conditions: Review your experimental setup. Ensure your glovebox or Schlenk

line provides a sufficiently inert atmosphere. Check for leaks and ensure the inert gas is

dry.

Check Solvents: Ensure all solvents are freshly distilled from an appropriate drying agent

or are from a freshly opened bottle of anhydrous solvent.
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Proper Glassware: All glassware must be oven-dried or flame-dried immediately before

use to remove any adsorbed moisture.

Problem: The reaction I am running is not yielding the expected product.

Probable Cause 1: Reagent Degradation. As mentioned above, the Niobium(V) ethoxide
may have partially hydrolyzed, reducing the amount of active precursor available for the

reaction.

Solution 1: Use a fresh, unopened bottle of the reagent or one that has been stored with

strict adherence to inert atmosphere protocols.

Probable Cause 2: Thermal Decomposition. The compound begins to decompose thermally

at temperatures above 325–350 °C.[1]

Solution 2: Verify that your reaction and processing temperatures do not exceed this limit

unless thermal decomposition is the intended outcome (e.g., in certain deposition

techniques).

Quantitative Data
The physical and chemical properties of Niobium(V) ethoxide are summarized below.

Property Value Citations

Chemical Formula C₁₀H₂₅NbO₅ or Nb₂(OC₂H₅)₁₀ [1][5]

Molar Mass 318.21 g/mol [5][13]

Appearance Colorless to yellow liquid [1][3][5]

Density 1.258 - 1.268 g/mL at 25 °C [1][2][7]

Melting Point 5-6 °C [2][4][7]

Boiling Point 142 °C at 0.1 mmHg [2][7]

Flash Point 36 °C (96.8 °F) [1][2]

Refractive Index n20/D 1.516 [2][7]
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Experimental Protocols
Protocol: Preparation of a Niobium(V) Ethoxide Stock
Solution
This protocol outlines the standard procedure for preparing a stock solution of Niobium(V)
ethoxide under strictly anhydrous and anaerobic conditions.

Objective: To prepare a solution of known concentration for use in moisture-sensitive reactions.

Materials:

Niobium(V) ethoxide

Anhydrous solvent (e.g., ethanol, toluene, freshly distilled)

Schlenk flask or serum bottle with a rubber septum

Gas-tight syringes and needles

Inert gas supply (Argon or Nitrogen) with a bubbler

Oven-dried glassware

Procedure:

Glassware Preparation: Dry the Schlenk flask and any other necessary glassware in an oven

at >120 °C for at least 4 hours. Allow to cool to room temperature under a stream of inert gas

or in a desiccator.

Inert Atmosphere: Assemble the glassware on a Schlenk line. Evacuate the flask and backfill

with inert gas. Repeat this cycle three times to ensure the removal of all atmospheric oxygen

and moisture.

Solvent Transfer: Using a cannula or a dry syringe, transfer the required volume of

anhydrous solvent into the Schlenk flask under a positive pressure of inert gas.
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Reagent Transfer: Allow the Niobium(V) ethoxide bottle to come to room temperature

before opening it inside a glovebox or under a positive flow of inert gas. Using a clean, dry,

gas-tight syringe, carefully withdraw the required volume of Niobium(V) ethoxide.

Note: The density is approximately 1.268 g/mL, which can be used to calculate the

required volume from a target mass.[2][7]

Addition to Solvent: Pierce the septum of the Schlenk flask with the syringe needle and

slowly add the Niobium(V) ethoxide to the solvent while stirring. A slow, subsurface addition

is recommended to ensure rapid mixing and avoid localized heating.

Storage: Once the solution is homogeneous, wrap the septum and any joints with paraffin

film for extra protection. Store the solution in a cool, dark place under a positive pressure of

inert gas. If not for immediate use, storage in a glovebox antechamber is ideal.
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Factors Affecting Niobium(V) Ethoxide Stability

Instability Factors Degradation Products

Niobium(V) Ethoxide
Nb₂(OC₂H₅)₁₀

Moisture (H₂O)

Hydrolysis

Heat (>325 °C)

Thermal
Decomposition

Air (O₂)
Oxidation

(less common)

Niobium(V) Oxide
(Nb₂O₅)

Ethanol
(C₂H₅OH)

Other Organics
(e.g., Diethyl Ether)

Click to download full resolution via product page

Caption: Factors leading to the degradation of Niobium(V) ethoxide.
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Troubleshooting Suspected Niobium(V) Ethoxide Hydrolysis

Observation:
Liquid is cloudy or

contains precipitate
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for immediate use?
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Procure new batch.

No

Review Handling Protocol

Yes
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Was glassware
properly oven/flame-dried?

Was solvent certified
anhydrous and handled

under inert gas?

Yes
Action:

Implement rigorous
glassware drying protocol.

No

Was the transfer performed
under a robust

inert atmosphere?

Yes

Action:
Use freshly opened anhydrous

solvent or distill/dry
before use.

No

Action:
Check inert gas line for leaks.

Ensure positive pressure.

No

Yes
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Caption: Workflow for troubleshooting suspected sample hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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